5-Amino-N-ethyl-1-isopropyl-n-methyl-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-amino-N-ethyl-N-methyl-1-propan-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C10H18N4O/c1-5-13(4)10(15)8-6-12-14(7(2)3)9(8)11/h6-7H,5,11H2,1-4H3
• InChI Key: RKGQXFDHAWODPQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)C1=C(N(N=C1)C(C)C)N
• Molecular Formula: C10H18N4O
• Molecular Weight: 210.28 g/mol

Description

5-Amino-pyrazoles are a class of organic tools used for the construction of diverse heterocyclic or fused heterocyclic scaffolds. They are versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities. They are similar to biologically active compounds and have diverse applications, especially in the field of pharmaceutics and medicinal chemistry.

Synthesis Analysis

5-Amino-pyrazoles have been synthesized using a variety of approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions. They are used to construct organic compounds, particularly diverse heterocyclic scaffolds, such as poly-substituted heterocyclic compounds and fused heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of 5-Amino-N-ethyl-1-isopropyl-n-methyl-1H-pyrazole-4-carboxamide is represented by the SMILES string NC1=C(C(OCC)=O)C=NN1C(C)C. The empirical formula is C9H15N3O2 and the molecular weight is 197.23.

Chemical Reactions Analysis

5-Amino-pyrazoles are used as reagents in organic and medicinal synthesis. They are used to construct diverse heterocyclic or fused heterocyclic scaffolds. These compounds are synthesized via a wide variety of approaches, including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Physical And Chemical Properties Analysis

The compound is a solid. The empirical formula is C9H15N3O2 and the molecular weight is 197.23. The InChI code is 1S/C5H8N4O/c1-9-4(6)3(2-8-9)5(7)10/h2H,6H2,1H3,(H2,7,10).

Mechanism of Action

While the specific mechanism of action for 5-Amino-N-ethyl-1-isopropyl-n-methyl-1H-pyrazole-4-carboxamide is not mentioned in the search results, 5-Amino-pyrazoles are known to be similar to biologically active compounds. They have diverse applications, especially in the field of pharmaceutics and medicinal chemistry.

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral. The hazard statements include H302, H312, and H332. The precautionary statements include P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P312, P363, P402 + P404, and P501.

Future Directions

5-Amino-pyrazoles have proven to be a class of fascinating and privileged organic tools for the construction of diverse heterocyclic or fused heterocyclic scaffolds. They have diverse applications, especially in the field of pharmaceutics and medicinal chemistry. Therefore, they may continue to be a focus of research for the development of new pharmaceuticals and medicinal compounds.